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Compound of Interest
3-

Compound Name: Chlorocyclobutanamine;hydrochlor
ide

CAS No.: 2551117-70-3

Cat. No.: B2378818

Get Quote

Part 1: Executive Summary

3-Chlorocyclobutanamine hydrochloride is a high-value, conformationally restricted building

block used in medicinal chemistry to introduce a polar, lipophilic motif into drug candidates. Its
cyclobutane core offers a unique vector for substituents, often improving metabolic stability and
potency compared to flexible alkyl chains.

Critical Hazard Profile: Unlike standard aliphatic amines, this compound combines a strained
ring system with a secondary alkyl chloride. This creates a dual risk:

+ Thermal Instability: The cyclobutane ring is prone to ring-opening or elimination reactions
under thermal stress.

« Alkylating Potential: The 3-chloro position is electrophilic; improper handling (especially as
the free base) can lead to self-alkylation (polymerization) or off-target reactivity.
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Core Directive: Always store and handle as the hydrochloride salt. Never isolate the free base
for extended periods; generate it in situ at low temperatures (

).

Part 2: Chemical Identity & Physicochemical
Profiling[1]

Identity Matrix

Parameter Data
IUPAC Name 3-Chlorocyclobutan-1-amine hydrochloride
CAS Number 135767-82-7

Molecular Formula

Molecular Weight 142.03 g/mol (Salt) / 105.57 g/mol (Free Base)
SMILES (Generic) CIC1CC(N)C1.CI

Cyclobutane ring with amine at C1 and chlorine
Structure

at C3.[1][2][3][4][5]I6]1[7]

Exists as cis and trans isomers. Commercial
Stereochemistry batches are often mixtures unless specified

(e.g., cis-dominant).

Physicochemical Properties

o Physical State: White to off-white crystalline solid.

 Solubility: Highly soluble in water, methanol, DMSO. Sparingly soluble in dichloromethane
(DCM) or ether.

» Hygroscopicity:High. The HCI salt avidly absorbs atmospheric moisture, leading to hydrolysis
(deliquescence).

e Melting Point: ~170-175°C (Decomposes). Note: Do not heat to melting point for
identification; risk of violent decomposition.
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» Acidity (pKa): ~9.0-9.5 (Conjugate acid). The amine is basic but less so than acyclic analogs
due to ring strain effects.

Part 3: Hazard Identification & Risk Assessment
GHS Classification (Self-Classified)

Based on structural analogs (e.g., 3-fluorocyclobutanamine HCI) and functional group analysis:

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[8]

Acute Toxicity (Oral) Cat. 4
[71[°]
) ) o H315: Causes skin irritation.[8]
Skin Corrosion/Irritation Cat.[8][7][10] 2 7]
) H319: Causes serious eye
Serious Eye Damage Cat. 2A o
irritation.[7]
. H335: May cause respiratory
STOT - Single Exposure Cat. 3

irritation.[8]

Mechanistic Toxicology
o Alkylating Agent Risk: The

-chloro amine motif suggests potential for DNA alkylation, though the steric bulk of the ring
mitigates this compared to linear mustards. Treat as a potential mutagen.

e Vesicant Potential: While not a sulfur mustard, the combination of amine and alkyl chloride
can cause delayed blistering. Double-gloving is mandatory.

Part 4: Safe Handling & Storage Protocols
Storage Architecture

o Temperature: Store at -20°C (Freezer).

o Atmosphere: Argon or Nitrogen blanket.
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» Container: Tightly sealed glass vial with a Teflon-lined cap. Parafilm is insufficient; use
electrical tape or shrink bands for long-term storage.

Handling Workflow (The "Cold-Chain" Protocol)

This protocol ensures the compound remains stable during experimental setup.

o Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening
to prevent condensation.

» Weighing: Weigh quickly into a tared reaction vessel. Flush the stock vial with argon
immediately after use.

e Solvent Addition: Add anhydrous solvent (e.g., DMF, DCM) directly to the solid.

Visualization: Safe Handling Decision Tree
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Start: Weighing 3-Chlorocyclobutanamine HCI

Is the solid clumpy or wet?

Dry under high vacuum (no heat) for 2h

Solid is free-flowing powder

Intended Reaction Type?

Coupling Deprotection

Basic Conditions (Coupling/SNAr) Acidic Conditions

CRITICAL: Do NOT isolate Free Base!

Generate in situ at 0°C. Use directly (Amine salt stable)

Add Organic Base (DIPEA/TEA)
at 0°C to reaction mixture

Click to download full resolution via product page

Caption: Decision logic for handling 3-Chlorocyclobutanamine HCI to prevent decomposition.
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Part 5: Synthetic Utility & Application
In Situ Neutralization Strategy

The most common failure mode is isolating the free base, which can polymerize or eliminate
HCI to form cyclobutene derivatives.

Protocol:

Suspend the HCI salt in the reaction solvent (DCM or DMF).

Cool to 0°C.

Add 1.05 - 2.0 equivalents of a non-nucleophilic base (e.g., DIPEA, Et

N).

Stir for 5-10 minutes until the solution clears (salt dissolution).

Immediately add the electrophile (Acid chloride, activated ester, etc.).

Reaction Compatibility

o Amide Coupling: Excellent. Use standard HATU/EDC conditions.

e Reductive Amination: Good. The ring is stable to NaBH(OACc)

e S
Ar: Good nucleophile for displacing fluorides on heteroaromatics.

e Cross-Coupling (Buchwald): Challenging. The secondary alkyl chloride can undergo
oxidative addition with Pd, competing with the amine. Use ligands that favor N-arylation over
oxidative addition (e.qg., BrettPhos).

Part 6: Emergency Protocols
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Scenario Immediate Action

Wash immediately with soap and water for 15
Skin Contact mins. Do not use ethanol (increases

absorption).

Flush with water for 15 mins, lifting eyelids.

Eye Contact )
Seek ophthalmologist support.

Move to fresh air. If wheezing occurs, administer

Inhalation
oxygen.
Dampen with water to prevent dust. Scoop into

Spill (Solid) a chemically resistant bag. Neutralize surface
with dilute bicarbonate.
Use CO

Fire , dry chemical, or foam. Do not use water jet
(may spread material). Emits toxic HCl and NOx
fumes.

References

o National Center for Biotechnology Information (2026).PubChem Compound Summary for
CID 11469095 (Analog: 3-Chloropropylamine hydrochloride). Retrieved February 15, 2026,
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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